Cas no 194028-93-8 (tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate)

Tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate is a versatile intermediate in organic synthesis, particularly in the preparation of pharmaceuticals and fine chemicals. Its structure features a carbamate-protected amine group and a ketone functionality, enabling selective modifications at both reactive sites. The tert-butyloxycarbonyl (Boc) group provides stability under basic conditions while allowing deprotection under mild acidic conditions, making it suitable for multi-step synthetic routes. The indanone scaffold offers a rigid framework for further derivatization, useful in drug discovery. This compound is valued for its high purity, consistent performance, and compatibility with a range of coupling and functionalization reactions, supporting efficient synthetic workflows.
tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate structure
194028-93-8 structure
Product Name:tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate
CAS No:194028-93-8
MF:C14H17NO3
MW:247.289684057236
MDL:MFCD32215557
CID:4778574
PubChem ID:21338590
Update Time:2025-05-24

tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

    • (3-Oxo-indan-5-yl)-carbamic acid tert-butyl ester
    • SB34817
    • tert-Butyl (3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate
    • tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate
    • MDL: MFCD32215557
    • Inchi: 1S/C14H17NO3/c1-14(2,3)18-13(17)15-10-6-4-9-5-7-12(16)11(9)8-10/h4,6,8H,5,7H2,1-3H3,(H,15,17)
    • InChI Key: SVWIEYYTVDIDOU-UHFFFAOYSA-N
    • SMILES: O(C(NC1C=CC2=C(C=1)C(CC2)=O)=O)C(C)(C)C

Computed Properties

  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 345
  • XLogP3: 2.2
  • Topological Polar Surface Area: 55.4

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Additional information on tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate

Comprehensive Overview of tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate (CAS No. 194028-93-8)

The compound tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate (CAS No. 194028-93-8) is a specialized organic molecule that has garnered significant attention in pharmaceutical and chemical research. This carbamate derivative is characterized by its unique indenone core structure, which is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its synthetic versatility and bioactive properties, making it a subject of ongoing studies in medicinal chemistry.

One of the key features of tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate is its role as an intermediate in the synthesis of more complex molecules. The tert-butyl carbamate (Boc) group is a widely used protecting group in organic synthesis, ensuring the stability of the amine functionality during multi-step reactions. This compound’s CAS No. 194028-93-8 is frequently referenced in patents and scientific literature, highlighting its importance in the development of novel therapeutics.

In recent years, the demand for high-purity intermediates like tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate has surged, driven by advancements in targeted drug delivery and small-molecule inhibitors. The compound’s indenone scaffold is structurally similar to several bioactive molecules, which has led to its exploration in anti-inflammatory and neuroprotective applications. These trends align with the growing focus on precision medicine and personalized therapies, topics frequently searched by professionals in the field.

From a synthetic perspective, the preparation of tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate involves careful optimization of reaction conditions to achieve high yields and purity. Researchers often employ Pd-catalyzed cross-coupling or microwave-assisted synthesis to streamline its production. The compound’s CAS No. 194028-93-8 is a critical identifier in chemical databases, ensuring accurate tracking and regulatory compliance in industrial and academic settings.

The pharmacokinetic properties of tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate are also under investigation, particularly its metabolic stability and bioavailability. These studies are essential for understanding its potential as a drug candidate. Additionally, the compound’s molecular weight and logP value are frequently analyzed to predict its behavior in biological systems, addressing common queries in ADME (Absorption, Distribution, Metabolism, Excretion) research.

Environmental and safety considerations are paramount when working with tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate. While it is not classified as a hazardous material, proper handling protocols are recommended to ensure workplace safety. This aligns with the increasing emphasis on green chemistry and sustainable synthesis, topics that resonate with modern researchers and industry stakeholders.

In conclusion, tert-butyl N-(3-oxo-2,3-dihydro-1H-inden-5-yl)carbamate (CAS No. 194028-93-8) represents a valuable building block in organic and medicinal chemistry. Its structural features and synthetic utility make it a focal point for innovation in drug development and material science. As research continues to uncover new applications, this compound is poised to play a pivotal role in addressing some of the most pressing challenges in healthcare and biotechnology.

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